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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713 Get Quote

Technical Support Center: Disperse Red 153
This technical support center provides troubleshooting guides and Frequently Asked Questions

(FAQs) to assist researchers, scientists, and drug development professionals in resolving

issues related to uneven dyeing with Disperse Red 153.

Frequently Asked Questions (FAQs)
Q1: What is Disperse Red 153 and what are its key properties?

Disperse Red 153 is a medium-energy, non-ionic azo dye suitable for dyeing hydrophobic

fibers like polyester, acetate, and their blends.[1][2][3][4][5][6][7] It is typically applied using

high-temperature, high-pressure (HTHP) or hot melt dyeing methods.[1][3] It is known for its

bright red shade and good overall fastness properties.[1][5]

Table 1: General Properties of Disperse Red 153
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Property Description

C.I. Name Disperse Red 153

CAS No. 78564-87-1[4][6][7]

Molecular Formula C18H15Cl2N5S[6]

Dye Class Azo Dye[2][4][6][7]

Energy Level Medium Energy[1]

Solubility

Soluble in acetone, chloroform, and

dimethylformamide (DMF).[1][4][5] Insoluble or

has very low solubility in water.[8][9]

Primary Substrates
Polyester, Acetate Fiber, Nylon, Polyester-

Cotton Blends.[1][3][5]

Application Method
High-Temperature High-Pressure (HTHP)

Dyeing, Hot Melt Dyeing.[1]

Q2: What are the primary causes of uneven dyeing with disperse dyes?

Uneven dyeing, a common defect in textile finishing, results from the unstable distribution of

dye, leading to inconsistent shades, streaks, or blotches.[10] The primary causes can be

categorized as follows:

Improper Dye Dispersion: Since disperse dyes are sparingly soluble in water, they can

aggregate into larger particles if not properly dispersed, leading to color spots and

unevenness.[11][12][13]

Incorrect Temperature Control: A rapid or inconsistent temperature rise can cause the dye to

rush onto the fiber surface, preventing even distribution and migration (leveling).[10][12][14]

Inadequate pH Control: Disperse dyes are most stable in a weakly acidic dyebath (pH 4.5-

5.5).[8][15][16][17][18] Significant deviations can affect the dye's stability, solubility, and

uptake rate, leading to shade variations.[10][12][18]
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Poor Substrate Preparation: Residual oils, sizing agents, or other impurities on the fiber can

hinder uniform dye penetration and absorption.[12][14][19][20]

Inappropriate Auxiliary Selection: The choice and concentration of dispersing and leveling

agents are critical for maintaining a stable dye dispersion and ensuring even dye distribution.

[11][12][14][21]

Q3: How do dispersing and leveling agents contribute to even dyeing?

Dispersing and leveling agents are essential auxiliaries in disperse dyeing.

Dispersing Agents: These are surfactants that prevent dye particles from agglomerating in

the dyebath.[11][21][22] They work by reducing the surface tension between the dye

particles and water, ensuring the dye remains as fine, stable, and uniform particles, which is

crucial for preventing spots and achieving consistent color.[11][21][23]

Leveling Agents: These agents promote even dye uptake and distribution across the fiber.[9]

[24][25] They achieve this through two primary mechanisms:

Slow Dyeing (Retardation): They temporarily form a complex with the dye molecules,

slowing down their initial rush onto the fiber, allowing more time for even distribution.[9][24]

[25]

Migration: They help to redisperse dye from areas of high concentration and transfer it to

areas of lower concentration, correcting initial unevenness, especially during the high-

temperature phase of dyeing.[9][14][25]

Troubleshooting Guide for Uneven Dyeing
This guide addresses specific dyeing defects in a question-and-answer format.

Q4: My dyed material has color specks and spots. What is the cause and how can I fix it?

Probable Cause: This issue is most often caused by the agglomeration (clumping) of dye

particles in the dyebath.[12][13] This can result from insufficient dispersing agent, poor quality

dye, or incorrect dyebath preparation.[12] Undissolved particles deposit on the fiber surface,

creating concentrated spots of color.[20]
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Recommended Actions:

Ensure Proper Dispersion: Prepare a paste of the dye powder with a small amount of

dispersing agent and cold water before adding it to the main dyebath.[8] This breaks down

clumps effectively.

Verify Dispersing Agent: Check that the correct amount of a suitable high-temperature

dispersing agent is used. Lignin or naphthalene sulfonate-based dispersants are common

choices.[11][23]

Check Water Quality: Hard water containing metallic ions can cause dye precipitation.[20]

Use of a sequestering agent may be necessary if water hardness is an issue.

Filter the Dye Solution: If the problem persists, consider filtering the prepared dye dispersion

before adding it to the dyebath.

Dyebath Preparation
Result

Disperse Red 153
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Paste

Dispersing Agent
+ Cold Water

Add Paste to
Dye BathNo Filter

Filter (Optional)
Agglomerated Dye
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Insufficient Dispersing Agent

Stable Dispersion
(Even Dyeing)

Sufficient Dispersing Agent

Click to download full resolution via product page

Caption: Workflow for preventing dye agglomeration.

Q5: The color on my substrate is streaky and patchy. What went wrong?

Probable Cause: Streaky or patchy dyeing typically indicates poor dye migration and leveling.

[12] This often happens when the temperature of the dyebath is increased too quickly,

especially in the critical range of 80°C to 130°C.[10][12] The dye absorbs rapidly onto the outer

surface of the material without having time to penetrate and distribute evenly.
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Recommended Actions:

Control Heating Rate: Employ a slower, controlled rate of temperature rise, typically 1-2°C

per minute.[12] This allows the dye to absorb more gradually.

Use a Leveling Agent: Incorporate a high-temperature leveling agent into the dyebath

formulation. This will slow the initial dye uptake and promote migration at peak temperature,

helping to even out the color.[9][12][24]

Ensure Adequate Agitation: Proper circulation of the dye liquor is essential for uniform

contact between the dye and the substrate.[12][26] Ensure the dyeing machine's circulation

system is functioning correctly and not overloaded.[20]

Key Factors for Dye Leveling

Temperature Control

- Slow heating rate (1-2°C/min)
- Avoids rapid initial uptake

Leveling Agent

- Slows dye absorption
- Promotes dye migration

Dyebath Circulation

- Ensures uniform dye contact
- Prevents localized concentration

Even Dyeing

Click to download full resolution via product page

Caption: Key factors influencing even dye distribution.

Q6: My final shade is too light and appears pale. How do I achieve a deeper shade?

Probable Cause: A pale shade indicates insufficient dye uptake. This can be due to several

factors: the dyeing temperature not reaching the required level (typically 130°C for polyester),

the pH being outside the optimal range, or an incorrect amount of dye being used.[12] Some

disperse dyes can also undergo hydrolysis if the pH is too high, leading to color loss.[18][27]

Recommended Actions:
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Verify Temperature: Ensure your equipment reaches and maintains the target temperature

(e.g., 130°C) for the recommended duration (30-60 minutes).[12][14]

Check and Buffer pH: The dyebath pH should be maintained between 4.5 and 5.5 using an

acetic acid/acetate buffer system.[8][15][16]

Confirm Dye Concentration: Double-check calculations for the amount of dye based on the

weight of the goods (o.w.g).

Perform Reduction Clearing: Unfixed dye on the surface can make the initial shade appear

correct, but it will be washed off, revealing a paler shade. A proper after-treatment ensures

the final color is from the fixed dye.[12][28]

Table 2: Troubleshooting Summary for Uneven Dyeing

Observed Issue Probable Cause(s) Recommended Action(s)

Color Specks / Spots
Dye agglomeration; Poor

dispersion.[12][13]

Improve initial dye paste

preparation; Use adequate

high-temperature dispersing

agent; Check water quality.

Streaks / Patchiness
Rapid heating; Poor dye

migration.[10][12]

Reduce heating rate to 1-

2°C/min; Add a high-

temperature leveling agent;

Ensure good dyebath

circulation.[12]

Shade Inconsistency
Variation in dyeing parameters

(temp, pH, time).[12]

Strictly control and document

all dyeing parameters for every

batch.

Pale Shade
Incorrect temperature or pH;

Insufficient dye.[12]

Verify temperature reaches

130°C; Maintain pH at 4.5-5.5;

Re-check dye calculations.[12]

Poor Wash Fastness
Unfixed dye remaining on the

fiber surface.[28]

Perform a thorough reduction

clearing after dyeing to remove

surface dye.[12][28]
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Experimental Protocols
Protocol 1: High-Temperature, High-Pressure (HTHP) Exhaust Dyeing of Polyester

This protocol provides a general procedure for dyeing polyester with Disperse Red 153.

Concentrations may need optimization based on specific equipment and desired shade depth.

Substrate Preparation: Scour the polyester substrate thoroughly to remove any impurities,

oils, or sizing agents.[12][14] Rinse well and dry.

Dyebath Preparation:

Set the liquor ratio (e.g., 10:1 to 20:1).

Add a dispersing agent (e.g., 1 g/L).[8]

Add a leveling agent if required.

Adjust the pH to 4.5-5.5 using an acetic acid buffer.[8][15][16]

Separately, prepare a paste of Disperse Red 153 (e.g., 1-3% on weight of fiber) with a

small amount of dispersing agent and water.[8] Add this dispersion to the dyebath.

Dyeing Cycle:

Add the substrate to the dyebath at approximately 60°C.[8]

Run for 15 minutes to ensure even wetting.

Raise the temperature to 130°C at a controlled rate of 1-2°C per minute.[12]

Hold at 130°C for 30-60 minutes, depending on the target shade.

Cool the dyebath to 60-70°C before draining.[8]

Rinsing: Rinse the dyed substrate with hot water.

Caption: HTHP exhaust dyeing workflow for Disperse Red 153.
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Protocol 2: Post-Dyeing Reduction Clearing

This step is crucial for removing unfixed surface dye, thereby improving wash fastness and

preventing color bleeding.[8][12][28]

Prepare Clearing Bath: After rinsing the dyed material, prepare a fresh bath at a 10:1 to 20:1

liquor ratio.

Add Chemicals:

Sodium Hydrosulfite: 1-2 g/L[12]

Caustic Soda (NaOH): 1-2 g/L

Treatment:

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes.[12]

Rinsing and Neutralization:

Rinse thoroughly, first with hot water and then with cold water, to remove all residual

chemicals.

Neutralize with a weak solution of acetic acid if necessary.

Drying: Dry the final fabric.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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